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Compound of Interest

Compound Name: Methyl Hydrazine-d3 Sulfate

CAS No.: 70609-01-7

Cat. No.: B140149

Get Quote

This guide provides a comprehensive overview of the critical safety and handling precautions

required when working with methylhydrazine and its derivatives. Designed for researchers,

scientists, and drug development professionals, this document moves beyond a simple

checklist of procedures to offer a deep understanding of the chemical's properties and the

rationale behind each safety recommendation. By fostering a thorough understanding of the

risks and control measures, this guide aims to empower laboratory personnel to work with

these potent compounds in a manner that ensures both personal safety and experimental

integrity.

Understanding the Inherent Risks of
Methylhydrazine
Methylhydrazine (CH₃NHNH₂) is a colorless, volatile liquid with a characteristic ammonia-like

odor.[1] While its utility as a high-energy propellant and a versatile chemical intermediate is

well-established, its hazardous properties demand the utmost respect and meticulous handling.

[2] A foundational understanding of these hazards is paramount to establishing a robust safety

protocol.
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Methylhydrazine is a multi-faceted hazard, classified as highly toxic, flammable, corrosive, and

a suspected human carcinogen.[3] Exposure can occur through inhalation, skin absorption, and

ingestion, with potentially fatal consequences.[4] Acute exposure can lead to severe irritation of

the eyes, skin, and respiratory tract, while systemic effects may include damage to the central

nervous system, liver, and blood.[1] Chronic exposure has been linked to liver and kidney

damage.[2]

The high flammability of methylhydrazine is another primary concern. It has a low flash point

and its vapors can form explosive mixtures with air.[1] Furthermore, it is a potent reducing

agent that can react violently, and in some cases ignite spontaneously, upon contact with

oxidizing agents, metal oxides, and certain porous materials.[1][5]

A Hierarchy of Controls: A Proactive Approach to
Safety
Effective risk management for methylhydrazine hinges on the implementation of a multi-layered

safety strategy known as the "hierarchy of controls." This approach prioritizes the most

effective control measures to eliminate or minimize hazards at their source.
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Caption: Hierarchy of controls for managing methylhydrazine exposure.

Elimination and Substitution: The most effective controls involve removing the hazard

altogether or replacing it with a less hazardous alternative. While not always feasible in

research settings where methylhydrazine is the required reagent, this should always be the

first consideration.

Engineering Controls: These are physical changes to the workspace that isolate personnel

from the hazard. For methylhydrazine, this is the most critical layer of protection and

includes:
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Chemical Fume Hoods: All work with methylhydrazine must be conducted in a certified

chemical fume hood to control vapor inhalation.[6]

Ventilation: The laboratory should have adequate general ventilation to prevent the

accumulation of flammable or toxic vapors.[4]

Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,

containers and equipment used for transferring methylhydrazine should be properly

grounded and bonded.[3]

Administrative Controls: These are work policies and procedures that reduce the risk of

exposure. Examples include:

Standard Operating Procedures (SOPs): Detailed, written protocols for all procedures

involving methylhydrazine.

Training: Documented training for all personnel on the hazards of methylhydrazine and the

specific procedures for its safe handling.[3]

Restricted Access: Limiting access to areas where methylhydrazine is stored and handled

to authorized personnel only.

Personal Protective Equipment (PPE): PPE is the last line of defense and should be used in

conjunction with other control measures. It does not eliminate the hazard, but it can

significantly reduce the risk of exposure.[3]

Personal Protective Equipment (PPE): The Last Line
of Defense
The selection and proper use of PPE are critical when handling methylhydrazine. The following

table outlines the minimum required PPE:
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Body Part PPE Recommendation Rationale

Eyes/Face
Chemical splash goggles and

a face shield.[3]

Protects against splashes and

vapors that can cause severe

eye irritation and burns.[3]

Skin/Body

A lab coat, long pants, and

closed-toe shoes. For larger

quantities or tasks with a

higher risk of splashing, a

chemical-resistant apron or

suit is recommended.[4]

Prevents skin contact, as

methylhydrazine can be

absorbed through the skin and

is corrosive.[4]

Hands

Chemical-resistant gloves

(e.g., butyl rubber, Viton®).[3]

It is crucial to consult the glove

manufacturer's compatibility

chart for specific breakthrough

times. Double gloving is often

recommended.

Provides a barrier against skin

absorption. The correct glove

material is essential for

adequate protection.

Respiratory

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and acid

gases may be required,

depending on the

concentration and task.[4] A

supplied-air respirator is

necessary in situations with

high potential for exposure or

in emergency response.[3]

Protects against the inhalation

of toxic vapors.[4]

Safe Handling and Storage Protocols
Adherence to strict protocols for handling and storage is non-negotiable.

Handling
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Work Area: All manipulations of methylhydrazine should be performed in a designated area

within a chemical fume hood.[6]

Quantities: Use the smallest quantity of methylhydrazine necessary for the experiment.

Transfers: When transferring methylhydrazine, use a syringe or cannula technique to

minimize exposure to air and prevent spills. Ensure proper grounding and bonding to prevent

static electricity buildup.[4]

Inert Atmosphere: For reactions sensitive to air or moisture, or to further minimize fire risk,

consider working under an inert atmosphere (e.g., nitrogen or argon).

Avoid Incompatibilities: Keep methylhydrazine away from oxidizing agents, strong acids,

metal oxides, and porous materials like wood or cloth, as violent reactions or spontaneous

ignition can occur.[3][5]

Storage
Location: Store methylhydrazine in a cool, dry, well-ventilated area away from direct sunlight

and sources of ignition.[4]

Containers: Keep containers tightly closed.[4]

Segregation: Store methylhydrazine separately from incompatible materials, particularly

oxidizing agents.[3]

Labeling: Ensure all containers are clearly labeled with the chemical name and appropriate

hazard warnings.

Emergency Procedures: Preparedness is Key
In the event of an emergency, a swift and informed response is crucial.
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Methylhydrazine Spill Response Flowchart
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Caption: Emergency response flowchart for a methylhydrazine spill.
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Spills
Small Spills: For very small spills that can be safely managed by trained laboratory

personnel, absorb the material with an inert absorbent such as vermiculite, sand, or earth.[5]

Use non-sparking tools to collect the absorbed material and place it in a sealed container for

proper disposal.[5]

Large Spills: In the event of a large spill, immediately evacuate the area and alert others.

Contact your institution's emergency response team.[5]

Fire
Methylhydrazine is flammable and may ignite spontaneously.[5]

For small fires, use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.[3]

For large fires, water spray, fog, or foam may be used.[5] However, be aware that water may

be ineffective on its own due to the low flash point.[5]

In all cases of fire, evacuate the area and call emergency services.

First Aid
Inhalation: Move the affected person to fresh air immediately.[6] Seek immediate medical

attention.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[6] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[6] If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.

Physical and Chemical Properties
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A thorough understanding of methylhydrazine's physical and chemical properties is essential

for its safe handling.

Property Value

Molecular Formula CH₆N₂

Molecular Weight 46.07 g/mol [5]

Appearance Colorless liquid[5]

Odor Ammonia-like[5]

Boiling Point 87.5 °C (190 °F)[5]

Flash Point -8.3 °C (17.1 °F)[1]

Autoignition Temperature 196 °C (385 °F)[1]

Vapor Pressure 49.6 mmHg at 25 °C (77 °F)[5]

Vapor Density 1.6 (Air = 1)[5]

Solubility in Water Miscible[1]

Exposure Limits
Various regulatory and advisory bodies have established occupational exposure limits for

methylhydrazine to protect workers.

Organization Exposure Limit

OSHA (Occupational Safety and Health

Administration)
0.2 ppm (Ceiling)[3]

NIOSH (National Institute for Occupational

Safety and Health)
0.04 ppm (Ceiling, 2-hour)[3]

ACGIH (American Conference of Governmental

Industrial Hygienists)
0.01 ppm (8-hour TWA)[3]

It is imperative to maintain workplace exposures below these established limits.
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Waste Disposal
All methylhydrazine waste, including contaminated materials, must be treated as hazardous

waste and disposed of in accordance with local, state, and federal regulations. Consult your

institution's environmental health and safety department for specific disposal procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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